Cas no 1402566-32-8 (tert-butyl N-[(3R,4S)-4-(hydroxymethyl)oxan-3-yl]carbamate)

• Product Name: tert-butyl N-[(3R,4S)-4-(hydroxymethyl)oxan-3-yl]carbamate
• CAS No: 1402566-32-8
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD31744108
• CID: 5150404
• PubChem ID: 86708999
• Update Time: 2026-03-03

tert-butyl N-[(3R,4S)-4-(hydroxymethyl)oxan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl ((3R,4S)-4-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)carbamate
• tert-butyl N-[(3R,4S)-4-(hydroxymethyl)oxan-3-yl]carbamate
• 1402566-32-8
• (3R,4S)-3-(Boc-amino)-4-(hydroxymethyl)tetrahydropyran
• PS-20734
• FTBOFNJQEUGOPO-BDAKNGLRSA-N
• tert-ButylN-[(3R,4S)-4-(hydroxymethyl)oxan-3-yl]carbamate
• E83500

• MDL： MFCD31744108
• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(14)12-9-7-15-5-4-8(9)6-13/h8-9,13H,4-7H2,1-3H3,(H,12,14)/t8-,9+/m1/s1
• InChI Key： FTBOFNJQEUGOPO-BDAKNGLRSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1[C@@H](CO)CCOC1

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on tert-butyl N-[(3R,4S)-4-(hydroxymethyl)oxan-3-yl]carbamate

Introduction to Tert-butyl N-[(3R,4S)-4-(hydroxymethyl)oxan-3-yl]carbamate (CAS No. 1402566-32-8)

Tert-butyl N-[(3R,4S)-4-(hydroxymethyl)oxan-3-yl]carbamate, identified by its Chemical Abstracts Service (CAS) number 1402566-32-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. The unique structural features of this compound, including its chiral oxane ring system and the presence of a hydroxymethyl group, make it a promising candidate for further exploration in drug discovery and development.

The nomenclature of this compound provides critical insights into its chemical structure. The prefix "tert-butyl" indicates the presence of a tertiary butyl group, which is known for its steric hindrance properties. This can influence the reactivity and selectivity of the molecule in various chemical transformations. The core part of the name, N-[(3R,4S)-4-(hydroxymethyl)oxan-3-yl]carbamate, describes a carbamate functional group attached to a substituted oxane ring. The oxane ring is a cyclic ether with a specific stereochemistry denoted by the (3R,4S) configuration, which is crucial for maintaining biological activity in pharmaceutical candidates. The hydroxymethyl group further enhances the compound's potential as a building block for more complex molecules.

In recent years, there has been growing interest in chiral compounds due to their role in producing enantiomerically pure drugs, which often exhibit improved pharmacological profiles compared to their racemic counterparts. The stereochemistry of (3R,4S)-4-(hydroxymethyl)oxan-3-yl moiety in Tert-butyl N-[(3R,4S)-4-(hydroxymethyl)oxan-3-yl]carbamate makes it an attractive scaffold for developing enantiopure pharmaceuticals. This stereochemical control is essential for achieving high enantiomeric purity, which is critical for minimizing side effects and maximizing therapeutic efficacy.

The synthesis of this compound involves multiple steps, including the formation of the oxane ring and the introduction of the hydroxymethyl group. Advanced synthetic methodologies, such as asymmetric hydrogenation and stereoselective reactions, are often employed to achieve the desired stereochemical outcome. These synthetic strategies are crucial for producing high-quality intermediates that can be further functionalized into more complex drug candidates.

One of the most compelling aspects of Tert-butyl N-[(3R,4S)-4-(hydroxymethyl)oxan-3-yl]carbamate is its potential application in medicinal chemistry. The carbamate moiety is a well-known pharmacophore that can participate in various biological interactions, including hydrogen bonding and metal coordination. These interactions are essential for modulating biological pathways and have been exploited in the design of numerous therapeutic agents. Additionally, the presence of a hydroxymethyl group provides opportunities for further derivatization, allowing chemists to explore diverse chemical spaces and identify novel bioactive compounds.

Recent research has highlighted the importance of Tert-butyl N-[(3R,4S)-4-(hydroxymethyl)oxan-3-yl]carbamate as a key intermediate in the synthesis of potential drug candidates. For instance, studies have demonstrated its utility in developing small-molecule inhibitors targeting specific enzymes involved in metabolic disorders. These inhibitors have shown promise in preclinical studies and could potentially lead to new treatments for conditions such as diabetes and obesity. Furthermore, the compound has been explored as a precursor for more complex molecules with anti-inflammatory and anticancer properties.

The structural features of this compound also make it an interesting candidate for material science applications beyond pharmaceuticals. For example, its chiral nature could be leveraged in designing chiral materials with unique optical properties or in developing catalysts with enhanced selectivity. These applications are still under investigation but highlight the broad potential of this versatile compound.

In conclusion,Tert-butyl N-[(3R,4S)-4-(hydroxymethyl)oxan-3-yl]carbamate (CAS No. 1402566-32-8) represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features and stereochemical control make it a valuable tool for developing novel therapeutic agents and functional materials. As research continues to uncover new applications for this compound,Tert-butyl N-[(3R,4S)-4-(hydroxymethyl)oxan-3-yl]carbamate is poised to play an increasingly important role in both academic research and industrial development.